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Compound of Interest

Compound Name: Metvan

Cat. No.: B1243425

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Metvan, a promising multitargeted

anticancer vanadium complex.[1][2][3] Adherence to these procedures is critical for ensuring

personnel safety and environmental compliance.

Key Properties of Metvan
Understanding the physicochemical properties of Metvan is the first step toward safe handling

and disposal.

Property Value

Molecular Formula C₂₈H₂₄N₄O₅SV

Molecular Weight 579.5 g/mol [4]

Appearance Solid (assumed)

Synonyms
bis(4,7-dimethyl-1,10-

phenanthroline)sulfatooxovanadium(IV)[1]
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Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Metvan is not readily available, the hazards can

be inferred from similar vanadium compounds, such as sodium metavanadate. Vanadium

compounds are generally toxic if swallowed or inhaled and can cause serious eye irritation.[5]

[6][7][8] They are also recognized as being toxic to aquatic life with long-lasting effects.[5][6][7]

Therefore, Metvan should be handled as a hazardous substance.

Personal Protective Equipment (PPE) is mandatory when handling Metvan:

Eye Protection: Chemical splash goggles.

Hand Protection: Nitrile or butyl rubber gloves.

Body Protection: Flame-retardant lab coat.

Respiratory Protection: Use in a well-ventilated area or with a chemical fume hood.

Step-by-Step Metvan Disposal Protocol
Proper disposal of Metvan waste is crucial to prevent environmental contamination and ensure

regulatory compliance. The following is a general protocol for the disposal of hazardous

chemical waste, which should be adapted to your institution's specific guidelines.

Experimental Protocol: Metvan Waste Disposal

Waste Identification and Segregation:

Identify the waste stream as "Hazardous Chemical Waste."

Specifically, it should be categorized based on its toxic properties.

Do not mix Metvan waste with other waste streams, such as halogenated solvents or

strong acids/bases, to avoid unforeseen chemical reactions.[9]

Container Selection:
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Use a designated, chemically-resistant waste container (e.g., high-density polyethylene or

glass) that is compatible with Metvan.

The container must have a secure, leak-proof screw cap.

Ensure the container is clean and dry before adding waste.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[10]

Identify the contents: "Metvan Waste."

List all components and their approximate concentrations if it is a solution.

Include the date when waste was first added to the container.

Accumulation and Storage:

Keep the waste container tightly closed at all times, except when adding waste.

Store the container in a designated satellite accumulation area that is well-ventilated and

away from ignition sources.

Ensure secondary containment is in place to capture any potential leaks or spills.

Request for Disposal:

Once the container is full (do not overfill; leave at least 10% headspace), or if the waste

has been accumulated for the maximum allowed time per your institutional guidelines,

contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup.

Follow the specific procedures outlined by your EHS office for waste pickup requests.

Metvan Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Metvan.
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Preparation & Collection Accumulation & Storage Final Disposal

Start: Metvan Waste Generated Identify as Hazardous Waste Segregate from Other Waste Select Compatible Container Label Container Correctly Accumulate in Closed Container Store in Designated Area
(Secondary Containment) Request EHS Pickup End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Metvan waste.

By following these procedures, you can ensure the safe handling and disposal of Metvan,

protecting yourself, your colleagues, and the environment. Always consult your institution's

specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Metvan]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243425/docs#safeguarding-research-proper-
disposal-procedures-for-metvan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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